Cas no 441055-63-6 ((6-(3-methoxyphenyl)pyridin-3-yl)methanamine)

• Product Name: (6-(3-methoxyphenyl)pyridin-3-yl)methanamine
• CAS No: 441055-63-6
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD17677749
• CID: 3300050
• PubChem ID: 20609875
• Update Time: 2025-10-28

(6-(3-methoxyphenyl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINEMETHANAMINE, 6-(3-METHOXYPHENYL)-
• (6-(3-methoxyphenyl)pyridin-3-yl)methanamine
• AKOS026718593
• [6-(3-methoxyphenyl)pyridin-3-yl]methanamine
• 6-(3-Methoxyphenyl)-3-pyridinemethanamine
• DB-140140
• starbld0022465
• EN300-241385
• CS-0303075
• F2167-1020
• 441055-63-6

• MDL： MFCD17677749
• Inchi： 1S/C13H14N2O/c1-16-12-4-2-3-11(7-12)13-6-5-10(8-14)9-15-13/h2-7,9H,8,14H2,1H3
• InChI Key： GGVXMTCZVXTJQC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC(=CN=1)CN

Computed Properties

• Exact Mass: 214.110613074Da
• Monoisotopic Mass: 214.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (6-(3-methoxyphenyl)pyridin-3-yl)methanamine

Introduction to (6-(3-methoxyphenyl)pyridin-3-yl)methanamine and Its Significance in Modern Chemical Research

(6-(3-methoxyphenyl)pyridin-3-yl)methanamine, identified by its CAS number 441055-63-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a pyridine core substituted with a methoxyphenyl group, making it a versatile scaffold for the development of novel bioactive molecules. The structural motif of this compound not only underscores its potential in medicinal chemistry but also aligns with the growing emphasis on rational drug design and targeted therapy.

The< strong>pyridine ring in (6-(3-methoxyphenyl)pyridin-3-yl)methanamine serves as a privileged structure in drug discovery, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. This property has been leveraged in the design of various pharmacophores, including kinase inhibitors, antiviral agents, and central nervous system (CNS) therapeutics. The presence of the< strong>3-methoxyphenyl substituent further enhances the compound's pharmacological profile by introducing additional binding pockets and modulating electronic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of (6-(3-methoxyphenyl)pyridin-3-yl)methanamine with high precision. These studies suggest that the compound can effectively engage with< strong>proteins involved in signal transduction, offering a promising avenue for the development of small-molecule modulators. For instance, preliminary simulations indicate that this amine derivative may interact with< strong>kinase domains, which are critical targets in oncology and inflammatory diseases.

In the realm of medicinal chemistry, the synthesis of (6-(3-methoxyphenyl)pyridin-3-yl)methanamine has been optimized through multi-step organic reactions, including nucleophilic substitution, condensation, and functional group transformations. The use of< strong>transition-metal catalysis has been particularly effective in achieving regioselective modifications, thereby facilitating the construction of complex molecular architectures. These synthetic strategies not only enhance yield but also improve scalability, making the compound more accessible for further biological evaluation.

The pharmacological potential of (6-(3-methoxyphenyl)pyridin-3-yl)methanamine has been explored in several preclinical studies. Notably, research indicates that derivatives of this compound exhibit< strong>antioxidant properties, which could be beneficial in neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary data suggest that this scaffold may possess< strong>antimicrobial activity, highlighting its utility against resistant bacterial strains. These findings underscore the importance of structurally diverse amine derivatives in addressing unmet medical needs.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the investigation of (6-(3-methoxyphenyl)pyridin-3-yl)methanamine. Predictive models have been developed to identify optimal analogs based on physicochemical properties and predicted biological activity. This approach not only streamlines virtual screening but also provides insights into structure-activity relationships (SAR), guiding experimental design. Such innovations are pivotal in transforming high-throughput screening into a more targeted and efficient process.

The future prospects for (6-(3-methoxyphenyl)pyridin-3-yl)methanamine are promising, with ongoing research focusing on its role in precision medicine. By leveraging genomics and proteomics data, researchers aim to identify patient subpopulations that may benefit most from therapies incorporating this compound. Furthermore, advances in nanotechnology have opened new avenues for delivering these amine derivatives using targeted nanoparticles, enhancing bioavailability and therapeutic efficacy.

In conclusion, (6-(3-methoxyphenyl)pyridin-3-yl)methanamine represents a significant advancement in chemical biology and drug development. Its unique structural features, coupled with its demonstrated pharmacological properties, position it as a valuable tool for exploring new therapeutic interventions. As research continues to evolve, this compound is likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.